Cas no 1804720-73-7 (3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid)
3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid
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- Inchi: 1S/C8H5BrF3NO4/c9-1-3-5(7(15)16)4(2-13-6(3)14)17-8(10,11)12/h2H,1H2,(H,13,14)(H,15,16)
- InChI Key: CTESGPOYSFWJEG-UHFFFAOYSA-N
- SMILES: BrCC1C(NC=C(C=1C(=O)O)OC(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 427
- XLogP3: 0.9
- Topological Polar Surface Area: 75.6
3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029092002-1g |
3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid |
1804720-73-7 | 97% | 1g |
$1,549.60 | 2022-04-01 |
3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid
3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS 1804720-73-7): A Comprehensive Overview
3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS 1804720-73-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a hydroxy group, and a trifluoromethoxy substituent, making it a versatile intermediate for synthetic applications. Its molecular formula is C8H5BrF3NO4, and it has garnered attention for its role in drug discovery and material science.
The 3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid structure is particularly notable for its electron-withdrawing properties, which are attributed to the trifluoromethoxy group. This characteristic enhances its reactivity in nucleophilic substitution reactions, a feature highly valued in medicinal chemistry. Researchers are increasingly exploring its applications in the development of small-molecule inhibitors and bioactive compounds, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.
In recent years, the demand for fluorinated pyridine derivatives like 3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the design of next-generation therapeutics, aligning with the growing focus on precision medicine and personalized drug development. The compound’s CAS 1804720-73-7 is frequently cited in patent literature, underscoring its industrial relevance.
From a synthetic perspective, 3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid serves as a key building block for heterocyclic chemistry. Its bromomethyl group allows for facile functionalization, enabling the creation of diverse molecular architectures. This adaptability is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid iteration of compound libraries is essential.
The compound’s trifluoromethoxy substituent also contributes to its lipophilicity, a property that improves membrane permeability in drug candidates. This aligns with current trends in central nervous system (CNS) drug development, where overcoming the blood-brain barrier remains a significant challenge. As such, CAS 1804720-73-7 is increasingly referenced in neuroscience and oncology research.
Beyond pharmaceuticals, 3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid has potential applications in agrochemicals. Fluorinated compounds are known for their pesticidal and herbicidal activities, and this derivative’s unique structure could contribute to novel formulations with improved efficacy and environmental profiles. The agrochemical industry’s shift toward sustainable chemistry further amplifies interest in such advanced intermediates.
Quality control and scalability are critical considerations for CAS 1804720-73-7. Reputable suppliers emphasize rigorous analytical validation, including HPLC, NMR, and mass spectrometry, to ensure batch-to-batch consistency. Researchers prioritizing reproducible synthesis often seek certified sources of this compound to minimize experimental variability.
In summary, 3-(Bromomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS 1804720-73-7) represents a multifaceted tool for modern chemistry. Its structural features cater to evolving needs in drug discovery, material science, and agrochemical innovation. As scientific inquiry continues to explore fluorinated heterocycles, this compound is poised to remain a focal point in cutting-edge research and development.
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